(R)-Amaa
Description
(R)-Amaa ((R)-Amino-Methyl Acetic Acid derivative) is a chiral compound primarily utilized as a stereochemically defined auxiliary in organic synthesis and pharmaceutical research. Its synthesis involves resolution via diastereomeric salt formation with cinchonidine, followed by chiral HPLC analysis to confirm stereochemical purity . (R)-Amaa exhibits significant applications in:
- Chiral derivatization: Enabling the determination of absolute configurations in diols and other stereochemically complex molecules via NMR analysis .
- Pharmacological studies: Serving as a component in opioid pharmacophores, where stereochemistry critically influences receptor binding and activity .
The compound’s stability against racemization during deprotection steps and its utility in high-precision analytical workflows underscore its importance in both synthetic and analytical chemistry.
Properties
Molecular Formula |
C6H8N2O4 |
|---|---|
Molecular Weight |
172.14 g/mol |
IUPAC Name |
(2R)-2-amino-2-(5-methyl-3-oxo-1,2-oxazol-4-yl)acetic acid |
InChI |
InChI=1S/C6H8N2O4/c1-2-3(4(7)6(10)11)5(9)8-12-2/h4H,7H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1 |
InChI Key |
XIHYCWZNHQMZSX-SCSAIBSYSA-N |
SMILES |
CC1=C(C(=O)NO1)C(C(=O)O)N |
Isomeric SMILES |
CC1=C(C(=O)NO1)[C@H](C(=O)O)N |
Canonical SMILES |
CC1=C(C(=O)NO1)C(C(=O)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparative Analysis of Chiral Derivatizing Agents
| Compound | Synthetic Accessibility | NMR ∆δ Range (ppm) | Application Scope |
|---|---|---|---|
| (R)-Amaa | Moderate | 0.5–1.2 | Pharmacology, NMR analysis |
| MPA | High | 0.3–0.8 | NMR analysis only |
| 9-AMA | Moderate | 0.4–1.0 | Fluorescence assays |
Table 2: Pharmacological Profile of (R)-Amaa vs. Dmt-Tic Derivatives
| Parameter | (R)-Amaa Derivatives | Dmt-Tic Derivatives |
|---|---|---|
| Receptor Target | δ-opioid | δ/μ-opioid |
| Binding Affinity | 10–50 nM | 0.1–2 nM |
| Synthetic Flexibility | High (modular backbone) | Low (rigid scaffold) |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
